1-(5-Chloro-6-oxo-4-(3,4,5-trimethoxyanilino)-1(6H)-pyridazinyl)-2-adamantanecarboxylic acid
1-(5-Chloro-6-oxo-4-(3,4,5-trimethoxyanilino)-1(6H)-pyridazinyl)-2-adamantanecarboxylic acid
Brand Name:
Vulcanchem
CAS No.:
1212477-78-5
VCID:
VC0357682
InChI:
InChI=1S/C24H28ClN3O6/c1-32-17-7-15(8-18(33-2)21(17)34-3)27-16-11-26-28(22(29)20(16)25)24-9-12-4-13(10-24)6-14(5-12)19(24)23(30)31/h7-8,11-14,19,27H,4-6,9-10H2,1-3H3,(H,30,31)
SMILES:
COC1=CC(=CC(=C1OC)OC)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)C4C(=O)O)Cl
Molecular Formula:
C24H28ClN3O6
Molecular Weight:
489.9g/mol
1-(5-Chloro-6-oxo-4-(3,4,5-trimethoxyanilino)-1(6H)-pyridazinyl)-2-adamantanecarboxylic acid
CAS No.: 1212477-78-5
Main Products
VCID: VC0357682
Molecular Formula: C24H28ClN3O6
Molecular Weight: 489.9g/mol
| CAS No. | 1212477-78-5 |
|---|---|
| Product Name | 1-(5-Chloro-6-oxo-4-(3,4,5-trimethoxyanilino)-1(6H)-pyridazinyl)-2-adamantanecarboxylic acid |
| Molecular Formula | C24H28ClN3O6 |
| Molecular Weight | 489.9g/mol |
| IUPAC Name | 1-[5-chloro-6-oxo-4-(3,4,5-trimethoxyanilino)pyridazin-1-yl]adamantane-2-carboxylic acid |
| Standard InChI | InChI=1S/C24H28ClN3O6/c1-32-17-7-15(8-18(33-2)21(17)34-3)27-16-11-26-28(22(29)20(16)25)24-9-12-4-13(10-24)6-14(5-12)19(24)23(30)31/h7-8,11-14,19,27H,4-6,9-10H2,1-3H3,(H,30,31) |
| Standard InChIKey | HPQPLDZGEOZWRJ-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC(=C1OC)OC)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)C4C(=O)O)Cl |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)NC2=C(C(=O)N(N=C2)C34CC5CC(C3)CC(C5)C4C(=O)O)Cl |
| PubChem Compound | 4895925 |
| Last Modified | Nov 11 2021 |
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